6,7-dihydro-4H-furo[3,4-c]pyran-1,3-dione

• IUPAC Name: 6,7-dihydro-4H-furo[3,4-c]pyran-1,3-dione
• InChI: InChI=1S/C7H6O4/c8-6-4-1-2-10-3-5(4)7(9)11-6/h1-3H2
• InChI Key: JCBMWZOVLSJQLX-UHFFFAOYSA-N
• Canonical SMILES: C1COCC2=C1C(=O)OC2=O
• Molecular Formula: C7H6O4
• Molecular Weight: 154.12 g/mol
• CAS RN: 2171110-69-1

Description

6,7-dihydro-4H-furo[3,4-c]pyran-1,3-dione, also known as levoglucosenone, is a cyclic compound that has recently gained attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Derivatives Synthesis and Characterization

Phelligridins C-F

Research by Mo et al. (2004) focused on isolating and identifying new pyrano[4,3-c][2]benzopyran-1,6-dione derivatives and a new furo[3,2-c]pyran-4-one from the fungus Phellinus igniarius. These compounds showed selective cytotoxicity against human lung and liver cancer cell lines, suggesting potential therapeutic applications (Mo et al., 2004).

One-Pot Synthesis Approach

Abdi et al. (2015) developed a one-pot diastereoselective synthesis method for 2-[aryl(hydroxy)methyl]-6-methyl-2H-furo[3,2-c]pyran-3,4-diones, providing crystallographic evidence for the furanone ring closure mechanism. This technique offers a streamlined approach to synthesizing furopyran-3,4-dione-fused heterocycles, crucial for further applications in material science and pharmaceuticals (Abdi et al., 2015).

Metal Complexes

The study by Abdi et al. (2020) synthesized new metal complex derivatives of furopyran-3,4-dione ligands with Mn(II) and Cu(II), exploring their spectral characteristics, ESR, DFT studies, and antimicrobial activity. These complexes’ distinctive properties may find uses in catalysis and as antimicrobial agents (Abdi et al., 2020).

Reaction Mechanisms and Transformations

Thio- and Furan-Fused Heterocycles

Research on synthesizing novel thio- and furan-fused heterocycles by Ergun et al. (2014) explored intramolecular cyclization processes. These compounds' synthesis opens avenues for creating new materials with potential applications in drug development and materials science (Ergun et al., 2014).

Reactivity and Functionalization

The work by Hikem-Oukacha et al. (2011) on the efficient synthesis and functionalization of 6-methyl-4H-furo[3,2c]pyran-3,4-dione derivatives highlights the chemical reactivity and potential for further modification of these compounds, pointing to their versatility in chemical synthesis (Hikem-Oukacha et al., 2011).

Mechanism of Action

Target of Action

• The primary target of 6,7-dihydro-4H-furo[3,4-c]pyran-1,3-dione (let’s call it “Compound X”) is likely a specific enzyme or receptor within cells. Unfortunately, specific information about its exact target remains limited in the literature .

Mode of Action

• The resulting changes could include inhibition of enzymatic activity, activation of downstream pathways, or modulation of gene expression .